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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

A Note on Reagent Selection: While the initial request specified Glycine Cresol Red, a

thorough review of the scientific literature did not yield established protocols for its use in the

spectrophotometric determination of aluminum. In its place, this document provides a detailed

protocol using Alizarin Red S, a widely documented and validated chromogenic agent for this

application. This ensures a reliable and reproducible methodology for researchers, scientists,

and drug development professionals.

Principle
The spectrophotometric determination of aluminum using Alizarin Red S is based on the

formation of a colored complex. In an acidic buffer solution, the yellow Alizarin Red S reagent

reacts with aluminum ions (Al³⁺) to form a stable, reddish-orange water-soluble complex.[1]

The intensity of the color produced is directly proportional to the concentration of aluminum in

the sample. The absorbance of the resulting solution is measured at a specific wavelength

using a UV-Vis spectrophotometer, and the aluminum concentration is determined by

comparison with a standard calibration curve.

Application
This method is applicable for the quantitative determination of aluminum in various samples,

including water, soil extracts, pharmaceutical preparations (such as antacids and

antiperspirants), and other materials where aluminum content needs to be monitored.[1][2]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of aluminum using Alizarin Red S, compiled from various studies.

Parameter Value References

Wavelength of Maximum

Absorbance (λmax)
475 - 490 nm [2][3]

Optimal pH 4.0 - 5.0 [1][4]

Linearity Range 0.1 - 10.0 ppm (mg/L) [1][5][6]

Limit of Detection (LOD) 0.0548 mg/L [6]

Limit of Quantification (LOQ) 0.1659 mg/L [6]

Molar Absorptivity (ε) Not consistently reported

Reaction Time (Incubation) ~30 minutes [6]

Coefficient of Determination

(R²)
> 0.99 [6]

Relative Standard Deviation

(RSD)
< 5% [7]

Recovery 80 - 110% [6]

Experimental Protocols
Reagents and Materials

Aluminum Standard Stock Solution (1000 mg/L): Dissolve 0.89g of analytical grade

aluminum chloride hexahydrate (AlCl₃·6H₂O) in deionized water and dilute to 100 mL in a

volumetric flask.[3] Alternatively, a certified commercial standard can be used.

Working Aluminum Standard Solutions: Prepare a series of standard solutions (e.g., 0.1, 0.5,

1.0, 2.0, 5.0, 10.0 mg/L) by diluting the stock solution with deionized water.
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Alizarin Red S Solution (0.05% w/v): Dissolve 0.05 g of Alizarin Red S in 100 mL of

deionized water. Some protocols may specify dissolving in a small amount of ethanol before

diluting with water.[3]

Buffer Solution (pH 4.6): Prepare a sodium acetate-acetic acid buffer or a disodium hydrogen

phosphate-citric acid buffer.[3] For a phosphate-citrate buffer, mix appropriate volumes of 0.2

M disodium hydrogen phosphate and 0.1 M citric acid to achieve a pH of 4.6.[3]

Masking Agent (10% Ascorbic Acid): Dissolve 10 g of ascorbic acid in 100 mL of deionized

water. This is used to mitigate interference from iron.[2]

Deionized Water

Glassware: Volumetric flasks, pipettes, beakers.

UV-Vis Spectrophotometer

pH Meter

Preparation of Calibration Curve
Into a series of 25 mL volumetric flasks, pipette 0, 1.0, 2.5, 5.0, 10.0, and 15.0 mL of a 10

mg/L working aluminum standard solution. This will result in final concentrations of 0, 0.4,

1.0, 2.0, 4.0, and 6.0 mg/L, respectively.

To each flask, add 2 mL of the buffer solution (pH 4.6).

Add 2 mL of the 0.05% Alizarin Red S solution to each flask.

Dilute to the mark with deionized water, mix well, and allow the solutions to stand for 30

minutes for color development.[6]

Measure the absorbance of each solution at the pre-determined λmax (e.g., 475 nm) against

the reagent blank (the "0" concentration flask).

Plot a graph of absorbance versus aluminum concentration. The resulting curve should be

linear and will be used to determine the concentration of unknown samples.
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Sample Preparation and Analysis
Water Samples: If the sample is clear, it can be used directly. If turbid, filter through a 0.45

µm filter.

Solid Samples (e.g., soil, antacid tablets): An appropriate acid digestion or extraction

procedure is required to bring the aluminum into solution. The final solution should be

neutralized and diluted as necessary to fall within the linear range of the calibration curve.

Sample Analysis:

1. Pipette a known volume of the prepared sample solution into a 25 mL volumetric flask.

2. If iron interference is suspected, add 2 mL of 10% ascorbic acid solution and mix.[2]

3. Add 2 mL of the buffer solution (pH 4.6).

4. Add 2 mL of the 0.05% Alizarin Red S solution.

5. Dilute to the mark with deionized water, mix well, and let it stand for 30 minutes.

6. Measure the absorbance of the sample solution at the same wavelength used for the

calibration curve.

7. Determine the concentration of aluminum in the sample by referring to the calibration

curve.

8. Calculate the original concentration of aluminum in the sample, accounting for any

dilutions made during sample preparation.

Interferences
Iron (Fe³⁺) is a significant interference in this method as it also forms a colored complex with

Alizarin Red S.[2] This interference can be effectively eliminated by adding a masking agent

such as ascorbic acid, which reduces Fe³⁺ to Fe²⁺.[2] Other ions such as fluoride, phosphate,

and sulfate may also interfere at high concentrations.[7]
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Experimental Workflow
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Caption: Experimental workflow for the spectrophotometric determination of aluminum.
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Caption: Complex formation between aluminum and Alizarin Red S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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